Cas no 2764012-53-3 (4-[1-(2,6-dioxopiperidin-3-yl)-1H-1,2,3-triazol-4-yl]-3-methoxythiophene-2-carboxylic acid)

4-[1-(2,6-dioxopiperidin-3-yl)-1H-1,2,3-triazol-4-yl]-3-methoxythiophene-2-carboxylic acid structure
2764012-53-3 structure
Product Name:4-[1-(2,6-dioxopiperidin-3-yl)-1H-1,2,3-triazol-4-yl]-3-methoxythiophene-2-carboxylic acid
CAS No:2764012-53-3
MF:C13H12N4O5S
MW:336.323181152344
CID:6310744
PubChem ID:165981537
Update Time:2024-01-06

4-[1-(2,6-dioxopiperidin-3-yl)-1H-1,2,3-triazol-4-yl]-3-methoxythiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2764012-53-3
    • EN300-37374390
    • 4-[1-(2,6-dioxopiperidin-3-yl)-1H-1,2,3-triazol-4-yl]-3-methoxythiophene-2-carboxylic acid
    • Inchi: 1S/C13H12N4O5S/c1-22-10-6(5-23-11(10)13(20)21)7-4-17(16-15-7)8-2-3-9(18)14-12(8)19/h4-5,8H,2-3H2,1H3,(H,20,21)(H,14,18,19)
    • InChI Key: XVKGDHLDTXNEQJ-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C(=C1)C1=CN(C2C(NC(CC2)=O)=O)N=N1)OC

Computed Properties

  • Exact Mass: 336.05284067g/mol
  • Monoisotopic Mass: 336.05284067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 152Ų

4-[1-(2,6-dioxopiperidin-3-yl)-1H-1,2,3-triazol-4-yl]-3-methoxythiophene-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37374390-1.0g
4-[1-(2,6-dioxopiperidin-3-yl)-1H-1,2,3-triazol-4-yl]-3-methoxythiophene-2-carboxylic acid
2764012-53-3 95.0%
1.0g
$0.0 2025-03-18
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